1-[2-(2,6-Dimethylphenoxy)ethyl]benzimidazole-2-carbaldehyde

• IUPAC Name: 1-[2-(2,6-dimethylphenoxy)ethyl]benzimidazole-2-carbaldehyde
• InChI: InChI=1S/C18H18N2O2/c1-13-6-5-7-14(2)18(13)22-11-10-20-16-9-4-3-8-15(16)19-17(20)12-21/h3-9,12H,10-11H2,1-2H3
• InChI Key: NLCRHKWGWXYHMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCCN2C3=CC=CC=C3N=C2C=O
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of 1-[2-(2,6-Dimethylphenoxy)ethyl]benzimidazole-2-carbaldehyde consists of a benzimidazole core with a phenoxyethyl group attached. The benzimidazole ring provides aromatic stabilization, while the benzylic position lacks such stabilization. This difference affects the reactivity of the benzylic hydrogen, making it more amenable to certain reactions .

Chemical Reactions Analysis

• Free Radical Bromination : N-bromosuccinimide (NBS) can replace a hydrogen at the benzylic position, forming a succinimidyl radical .
• Other Reactions : While specific reactions for this compound are not readily available, benzimidazoles can undergo diverse transformations, such as cyclizations, aminations, and arylation .

Physical And Chemical Properties Analysis

• FT-IR Peaks : Key peaks include 1675 cm⁻¹ (C=O), 1680 cm⁻¹ (C=N), and 1730 cm⁻¹ (N–C=O) .